Cas no 848591-89-9 (2-Methyl-5-(6-phenylpyridazin-3-yl)octahydropyrrolo[3,4-c]pyrrole)

• Product Name: 2-Methyl-5-(6-phenylpyridazin-3-yl)octahydropyrrolo[3,4-c]pyrrole
• CAS No: 848591-89-9
• MF: C₁₇H₂₀N₄
• MW: 280.367503166199
• MDL: MFCD22572950
• CID: 1032137
• PubChem ID: 11173546
• Update Time: 2024-10-26

2-Methyl-5-(6-phenylpyridazin-3-yl)octahydropyrrolo[3,4-c]pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(6-phenylpyridazin-3-yl)octahydropyrrolo[3,4-c]pyrrole
• 2-methyl-5-(6-phenylpyridazin-3-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole
• PYRROLO[3,4-C]PYRROLE, OCTAHYDRO-2-METHYL-5-(6-PHENYL-3-PYRIDAZINYL)-
• Octahydro-2-methyl-5-(6-phenyl-3-pyridazinyl)pyrrolo[3,4-c]pyrrole (ACI)
• 848591-89-9
• SCHEMBL676044
• A-582941
• 3-{5-methyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-6-phenylpyridazine
• GTPL3995
• MFCD22572950
• YIB59189
• 2-methyl-5-(6-phenyl-pyridazin-3-yl)-octahydro-pyrrolo[3,4-c]pyrrole
• 3-{5-METHYL-HEXAHYDROPYRROLO[3,4-C]PYRROL-2-YL}-6-PHENYLPYRIDAZINE
• Q27074074
• A582941
• CS-D0995
• AS-77434
• CHEMBL2151443

• MDL： MFCD22572950
• Inchi： 1S/C17H20N4/c1-20-9-14-11-21(12-15(14)10-20)17-8-7-16(18-19-17)13-5-3-2-4-6-13/h2-8,14-15H,9-12H2,1H3
• InChI Key： GTMRUYCIJSNXGB-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=CC=C(N2CC3C(CN(C3)C)C2)N=1

Computed Properties

• Exact Mass: 280.16879665g/mol
• Monoisotopic Mass: 280.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.3Ų

2-Methyl-5-(6-phenylpyridazin-3-yl)octahydropyrrolo[3,4-c]pyrrole Security Information

• Storage Condition：Sealed in dry,2-8°C